Cas no 19416-70-7 (Ammonium 4-Nitrobenzoate)

• Product Name: Ammonium 4-Nitrobenzoate
• CAS No: 19416-70-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD12827539
• CID: 51298
• PubChem ID: 12135445
• Update Time: 2025-06-06

Ammonium 4-Nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ammonium 4-nitrobenzoate dihydrate
• AMMONIUM P- NITROBENZOATE
• AMMONIUM 4-NITROBENZOATE DIHYDRATE,PHARMACEUTIACL GRADE
• Benzoicacid, 4-nitro-, ammonium salt (9CI)
• Benzoic acid, p-nitro-, ammonium salt(8CI)
• Ammonium 4-nitrobenzoate
• Ammonium p-nitrobenzoate
• azane;4-nitrobenzoic acid
• 19416-70-7
• DTXCID7036084
• DTXSID7066489
• JZIWMKUVMWKKLP-UHFFFAOYSA-N
• Ammonium 4-Nitrobenzoate

• MDL： MFCD12827539
• Inchi： 1S/C7H5NO4.H3N/c9-7(10)5-1-3-6(4-2-5)8(11)12;/h1-4H,(H,9,10);1H3
• InChI Key： JZIWMKUVMWKKLP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])=O.N

Computed Properties

• Exact Mass: 184.04800
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 202.6°C
• PSA: 86.36000
• LogP: 2.14010
• Vapor Pressure: No data available

Ammonium 4-Nitrobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)